![molecular formula C21H25N5O3S2 B2511833 (Z)-3-ethyl-5-((2-(4-(2-hydroxyethyl)piperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one CAS No. 499118-84-2](/img/structure/B2511833.png)
(Z)-3-ethyl-5-((2-(4-(2-hydroxyethyl)piperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one
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Description
Scientific Research Applications
Piperazine Derivatives in Scientific Research
Piperazine and its derivatives have been extensively studied for their pharmacological activities, including actions as serotonin receptor modulators, which have implications in treating conditions like depression, psychosis, and anxiety. For instance, arylpiperazine derivatives are known for their clinical applications in treating depression and anxiety through their actions on various serotonin receptors (Caccia, 2007). Moreover, piperazine structures are central to the pharmacological profiles of several antipsychotic medications by influencing dopamine receptors, suggesting their role in enhancing cognitive and memory functions (Braszko, 2010).
Thiazolidinone Applications
Thiazolidinones, including the related structure 2-thioxothiazolidin-4-one, have been recognized for their vast biological activities, which have been explored for therapeutic applications. These compounds have served as lead structures in drug design due to their anti-inflammatory, antimicrobial, and anticancer properties, showcasing their importance in medicinal chemistry (Santos et al., 2018).
Pyrimidine-Based Research
Pyrimidine derivatives, including pyrido[1,2-a]pyrimidin-3-yl moieties, are crucial in the development of drugs targeting a wide range of diseases. Their structural versatility allows for the creation of compounds with various biological activities, such as anticancer, antiviral, and anti-inflammatory effects. This heterocyclic scaffold's modification and exploration have led to the development of numerous therapeutic agents, underscoring the potential of pyrimidine-based research in discovering new treatments (Cherukupalli et al., 2017).
Properties
IUPAC Name |
(5Z)-3-ethyl-5-[[2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O3S2/c1-3-25-20(29)16(31-21(25)30)12-15-18(24-8-6-23(7-9-24)10-11-27)22-17-5-4-14(2)13-26(17)19(15)28/h4-5,12-13,27H,3,6-11H2,1-2H3/b16-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCIINRLEGGGBJJ-VBKFSLOCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)N4CCN(CC4)CCO)SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)N4CCN(CC4)CCO)/SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.